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Compound of Interest

Compound Name: MK-0941 free base

Cat. No.: B3029692

An In-depth Technical Guide to MK-0941 Free
Base

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of MK-0941, a selective, orally
active, allosteric glucokinase activator. It details the compound's chemical structure,
mechanism of action, and key experimental data, offering valuable insights for professionals in
the field of drug development and metabolic disease research.

Chemical Structure and Properties

MK-0941 free base is a small molecule compound with potent glucose-lowering activity.[1][2]
Its chemical identity is well-defined, providing a solid foundation for research and development
activities.

Systematic Name: 3-[[6-(ethylsulfonyl)-3-pyridinylJoxy]-5-[(1S)-2-hydroxy-1-methylethoxy]-N-(1-
methyl-1H-pyrazol-3-yl)benzamide[3][4]

Molecular Formula: C21H24N4OeS[3][5]
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Identifier Value

CAS Number 1137916-97-2[3][6]

Molecular Weight 472.5 g/mol
CCS(=0)

SMILES (=0)clccc(Oc2cec(OC(C)CO)ec(C(=0)Ne3cee(nn
3C)C)c2)cnl

InChl Key PIDNRTWDGDJKSQ-UQKRIMTDSA-NI3]

Mechanism of Action: Glucokinase Activation

MK-0941 functions as a glucokinase activator (GKA).[7] Glucokinase (GK), also known as
hexokinase 1V, is a key enzyme in glucose metabolism, acting as a glucose sensor in
pancreatic 3-cells and hepatocytes.[7][8] By allosterically activating glucokinase, MK-0941
enhances glucose sensing and metabolism, leading to increased insulin secretion from the
pancreas and greater glucose uptake and metabolism in the liver.[3][4][6]

Below is a diagram illustrating the signaling pathway through which MK-0941 exerts its effects
on glucose homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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